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Compound of Interest

Compound Name: 2-Benzylsuccinic anhydride, (S)-

Cat. No.: B580819

CAS Number: 865538-96-1

This technical guide provides a comprehensive overview of (S)-2-Benzylsuccinic anhydride, a
chiral molecule of interest to researchers, scientists, and professionals in the field of drug
development. This document details its physicochemical properties, synthesis, spectroscopic
characteristics, and known biological activities.

Physicochemical Properties

(S)-2-Benzylsuccinic anhydride is a derivative of succinic acid, featuring a benzyl group at the
stereogenic center. Its properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H1003 [1]
Molecular Weight 190.19 g/mol [1]
(3S)-3-benzyl-oxolane-2,5-
IUPAC Name _ [1]
dione

Expected to be a colorless
Appearance

solid
Expected to be soluble in
Solubility organic solvents and react with
water
Synthesis

A specific, detailed experimental protocol for the synthesis of (S)-2-Benzylsuccinic anhydride is
not readily available in the public domain. However, it can be readily prepared from its
corresponding dicarboxylic acid, (S)-2-benzylsuccinic acid, through dehydration using standard
laboratory reagents. The general method for the synthesis of succinic anhydrides from succinic
acids is well-established.

Experimental Protocol: Dehydration of (S)-2-
benzylsuccinic acid

This protocol is a generalized procedure based on established methods for the synthesis of
succinic anhydrides.[2]

Materials:
¢ (S)-2-benzylsuccinic acid

» Acetyl chloride (or another dehydrating agent such as thionyl chloride or phosphorus
oxychloride)

e Anhydrous solvent (e.g., diethyl ether, dichloromethane)
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e Round-bottom flask

» Reflux condenser

e Drying tube (e.g., with calcium chloride)
o Magnetic stirrer and stir bar

e Heating mantle

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

 In a clean, dry round-bottom flask, suspend (S)-2-benzylsuccinic acid in an excess of acetyl
chloride.

 Fit the flask with a reflux condenser and a drying tube to protect the reaction from
atmospheric moisture.

o Gently heat the mixture to reflux with stirring. The reaction progress can be monitored by the
dissolution of the solid starting material.

 After the reaction is complete (typically 1-2 hours), allow the solution to cool to room
temperature.

e The product, (S)-2-Benzylsuccinic anhydride, is expected to crystallize from the solution
upon cooling.

o Collect the crystalline product by vacuum filtration using a Blichner funnel.

e Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any
residual acetyl chloride and acetic acid.

e Dry the product under vacuum to yield pure (S)-2-Benzylsuccinic anhydride.
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Expected Yield:

Yields for this type of reaction are typically high, often exceeding 80%.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Benzylsuccinic anhydride, (S)- | C11H1003 | CID 57019232 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to (S)-2-Benzylsuccinic
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580819#s-2-benzylsuccinic-anhydride-cas-number-
865538-96-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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